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Compound of Interest

Compound Name: Methyl indole-3-carboxylate

Cat. No.: B555151 Get Quote

The following protocol provides essential safety and logistical information for the proper

disposal of methyl indole-3-carboxylate in a laboratory setting. Adherence to these

procedures is critical to ensure the safety of laboratory personnel and to maintain compliance

with environmental regulations.

Hazard Identification and Assessment
Before handling, it is crucial to be aware of the hazards associated with methyl indole-3-
carboxylate. This substance is classified as a combustible solid and can cause skin irritation,

serious eye irritation, and potential respiratory irritation.[1][2][3] Always consult the Safety Data

Sheet (SDS) for the most comprehensive safety information.[4]

Personal Protective Equipment (PPE)
When handling methyl indole-3-carboxylate for disposal, appropriate personal protective

equipment must be worn. This includes, but is not limited to:

Eye Protection: Wear tightly fitting safety goggles or a face shield.[5]

Hand Protection: Use chemical-impermeable gloves.[5]

Respiratory Protection: In case of dust formation or inadequate ventilation, use a NIOSH-

approved respirator (e.g., N95 dust mask).[5][6]
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Protective Clothing: A lab coat or other protective clothing should be worn to prevent skin

contact.[5]

Waste Segregation and Collection
Proper segregation of chemical waste is a fundamental principle of laboratory safety.[7]

Solid Waste: Collect solid methyl indole-3-carboxylate waste, including contaminated items

like weighing paper and gloves, in a designated, compatible, and clearly labeled hazardous

waste container. The original container is often a suitable option for waste storage.[8]

Liquid Waste: If methyl indole-3-carboxylate is in a solution, it should be collected in a

separate, compatible liquid waste container. Do not mix with other waste streams unless

compatibility has been verified.

Labeling: The waste container must be labeled with the words "Hazardous Waste," the full

chemical name ("Methyl indole-3-carboxylate"), and the associated hazards (e.g., "Irritant,"

"Combustible Solid").[9]

Storage of Chemical Waste
Waste containers should be stored in a designated and well-ventilated satellite accumulation

area within the laboratory.[9]

Keep containers tightly closed when not in use.[10]

Ensure the storage area is away from sources of ignition.

Provide secondary containment to prevent spills.[7]

Disposal Procedure
The disposal of methyl indole-3-carboxylate must comply with all federal, state, and local

regulations.[10][11][12] In the United States, the Environmental Protection Agency (EPA)

regulates hazardous waste under the Resource Conservation and Recovery Act (RCRA).[11]

[12]
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Waste Characterization: As the generator of the waste, you are responsible for determining if

it is classified as hazardous.[2] Given the irritant nature of methyl indole-3-carboxylate, it

should be treated as hazardous waste.[8]

Contact Environmental Health and Safety (EHS): Your institution's EHS office should be

contacted for guidance and to arrange for the pickup and disposal of the hazardous waste.

Documentation: Maintain accurate records of the waste generated, including the chemical

name, quantity, and date of accumulation.

Professional Disposal: The waste will be transported by a licensed hazardous waste hauler

to a permitted treatment, storage, and disposal facility (TSDF).[9][13]

Never dispose of methyl indole-3-carboxylate down the sink or in the regular trash.

Chemical and Physical Properties
Property Value

Chemical Formula C₁₀H₉NO₂

Molecular Weight 175.18 g/mol [1][6]

Appearance
White to cream or brown/purple powder or

lumps[14]

Melting Point 149-152 °C[6]

Solubility
Insoluble in water; slightly soluble in methanol

and dimethyl sulfoxide[3]

Storage Class Combustible Solids (11)[6]

GHS Hazard Classification
Hazard Class Category

Skin Irritation 2[1][3]

Eye Irritation 2A[1][3]

Specific Target Organ Toxicity (Single Exposure) 3 (Respiratory tract irritation)[1][3]
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Disposal Workflow for Methyl Indole-3-Carboxylate

Start: Unused or Contaminated
Methyl Indole-3-Carboxylate

1. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

2. Assess Waste Form
(Solid or Liquid)

3a. Collect in Labeled
Solid Hazardous Waste Container

Solid

3b. Collect in Labeled
Liquid Hazardous Waste Container

Liquid

4. Store in Designated
Satellite Accumulation Area

5. Contact Institutional EHS
for Waste Pickup

End: Professional Disposal
via Licensed Contractor

Click to download full resolution via product page
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Caption: Disposal workflow for methyl indole-3-carboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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